Cas no 69762-88-5 (N,N,N,N',N',N'-hexabutylhexamethylenedi-amm. dihydroxide sol)

• Product Name: N,N,N,N',N',N'-hexabutylhexamethylenedi-amm. dihydroxide sol
• CAS No: 69762-88-5
• MF: C₃₀H₆₈N₂O₂
• MW: 488.873129844666
• CID: 90481
• PubChem ID: 15376281
• Update Time: 2025-10-29

N,N,N,N',N',N'-hexabutylhexamethylenedi-amm. dihydroxide sol Chemical and Physical Properties

Names and Identifiers

• N,N,N,N',N',N'-hexabutylhexamethylenedi-amm. dihydroxide sol
• N,N,N,N,N,N-Hexabutylhexamethylenediammonium dihydroxide solution
• N,N-hexamethylenebis(tributylammonium hydroxide)
• tributyl-[6-(tributylazaniumyl)hexyl]azanium,dihydroxide
• N,N,N,N inverted exclamation marka,N inverted exclamation marka,N inverted exclamation marka-Hexabutylhexamethylenediammonium dihydroxide solution
• N,N,N,N',N',N'-Hexabutylhexamethylenediammonium dihydroxide solution
• N~1~,N~1~,N~1~,N~6~,N~6~,N~6~-Hexabutylhexane-1,6-bis(aminium) dihydroxide
• MFCD00216633
• 69762-88-5
• tributyl-[6-(tributylazaniumyl)hexyl]azanium;dihydroxide
• N,N'-Hexamethylenebis(tributylammonium hydroxide)
• DTXSID90572165
• N1,N1,N1,N6,N6,N6-Hexabutylhexane-1,6-diaminium hydroxide
• Hexane-1,6-bis(tri-n-butylammonium) dihydroxide
• Hexane-1,6-bis(tri-N-butylammonium)dihydroxide
• Bisquat dihydroxide
• SCHEMBL639246
• Hexane-1,6-bis(tri-n-butylammonium) dihydroxide, 20% w/w aq. soln.

• MDL： MFCD00216633
• Inchi： 1S/C30H66N2.2H2O/c1-7-13-23-31(24-14-8-2,25-15-9-3)29-21-19-20-22-30-32(26-16-10-4,27-17-11-5)28-18-12-6;;/h7-30H2,1-6H3;2*1H2/q+2;;/p-2
• InChI Key： ALYGOOWRCDZDTJ-UHFFFAOYSA-L
• SMILES： [OH-].[OH-].[N+](CCCC)(CCCC)(CCCC)CCCCCC[N+](CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 488.52800
• Monoisotopic Mass: 488.52807942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 25
• Complexity: 300
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: 。
• Density: 0.999 g/mL at 25 °C
• Boiling Point: 100 °C
• Refractive Index: n20/D 1.375
• PSA: 46.12000
• LogP: 8.62740
• Solubility: 。

N,N,N,N',N',N'-hexabutylhexamethylenedi-amm. dihydroxide sol Security Information

• Hazardous Material transportation number：UN 3267 8/PG 2
• WGK Germany：-
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III

Additional information on N,N,N,N',N',N'-hexabutylhexamethylenedi-amm. dihydroxide sol

N,N,N,N',N',N'-Hexabutylhexamethylenedi-amm. Dihydroxide Sol: A Versatile Quaternary Ammonium Compound for Modern Applications

In the realm of specialty chemicals, N,N,N,N',N',N'-hexabutylhexamethylenedi-amm. dihydroxide sol (CAS No. 69762-88-5) stands out as a unique quaternary ammonium compound with diverse industrial applications. This hexabutylhexamethylenediamine derivative has garnered significant attention in recent years due to its exceptional properties as a phase transfer catalyst, surfactant, and biocide precursor. As industries seek more efficient and sustainable chemical solutions, this compound answers many contemporary challenges.

The molecular structure of N,N,N,N',N',N'-hexabutylhexamethylenedi-amm. dihydroxide sol features six butyl groups symmetrically arranged around a hexamethylene diamine core, creating a cationic surfactant with remarkable stability and reactivity. This configuration explains its effectiveness in interfacial chemistry applications, where it facilitates reactions between immiscible phases. Recent studies highlight its growing importance in green chemistry initiatives, particularly in reducing solvent usage and improving reaction yields.

One of the most searched questions regarding quaternary ammonium compounds relates to their antimicrobial properties. While 69762-88-5 serves primarily as an intermediate, its derivatives demonstrate significant potential in disinfectant formulations, especially in the post-pandemic era where surface sanitation remains crucial. Researchers are exploring its modified versions for long-lasting antimicrobial coatings, addressing the global demand for persistent surface protection.

The textile industry represents another major application area for N,N,N,N',N',N'-hexabutylhexamethylenedi-amm. dihydroxide sol. As consumers increasingly prioritize antibacterial fabrics and odor-resistant clothing, this compound's derivatives contribute to advanced fabric treatments. Its molecular structure allows for durable bonding with cellulose fibers, creating textiles with built-in microbial protection that withstands multiple washes—a feature highly valued in activewear and medical textiles.

In organic synthesis, this compound excels as a phase-transfer catalyst (PTC), enabling reactions between water-soluble and oil-soluble reactants. Current trends in pharmaceutical manufacturing favor such catalysts that can improve yield while reducing energy consumption. The hexabutylhexamethylenediamine structure particularly enhances nucleophilic substitution reactions, making it valuable for producing complex drug molecules with higher efficiency.

Environmental considerations have propelled research into biodegradable quaternary ammonium compounds. While 69762-88-5 itself requires proper handling, its modified versions show promise as eco-friendly surfactants for agricultural formulations. The compound's ability to improve pesticide dispersion while potentially reducing environmental persistence addresses two key concerns in modern sustainable agriculture practices.

The personal care industry has shown growing interest in derivatives of N,N,N,N',N',N'-hexabutylhexamethylenedi-amm. dihydroxide sol for conditioning agents in hair products. Its cationic nature allows effective bonding to keratin, providing long-lasting hair smoothness and static reduction—properties highly sought after in premium haircare lines. Formulators appreciate its compatibility with various silicon-free formulations, aligning with the clean beauty movement.

From a commercial perspective, the global market for specialty quaternary ammonium compounds is projected to grow steadily, driven by demand from water treatment, oilfield chemicals, and industrial biocides. 69762-88-5 occupies a strategic position in this market as a versatile intermediate. Manufacturers are investing in improved production processes to enhance purity and yield, responding to the pharmaceutical industry's stringent quality requirements.

Recent innovations have explored the use of N,N,N,N',N',N'-hexabutylhexamethylenedi-amm. dihydroxide sol in advanced material science. Its incorporation into ion-exchange membranes shows potential for improving fuel cell efficiency, while modifications for conductive polymers could benefit flexible electronics. These cutting-edge applications demonstrate how traditional quaternary ammonium chemistry continues to enable technological breakthroughs.

Quality control remains paramount when working with 69762-88-5. Reputable suppliers provide comprehensive analytical certificates detailing parameters like active content, residual solvents, and heavy metal content. The industry has seen increased adoption of HPLC methods for precise quantification, especially for pharmaceutical-grade material. Proper storage in alkaline conditions maintains the solution's stability over extended periods.

As regulatory landscapes evolve globally, compliance with REACH regulations and other chemical safety standards becomes crucial for N,N,N,N',N',N'-hexabutylhexamethylenedi-amm. dihydroxide sol manufacturers. The compound's toxicological profile and ecotoxicological data have been extensively documented to ensure safe handling and disposal procedures. These measures align with the chemical industry's commitment to responsible stewardship and sustainable operations.

Looking ahead, research continues to uncover new applications for this versatile compound. From corrosion inhibitors in industrial cooling systems to DNA extraction aids in molecular biology, 69762-88-5 demonstrates remarkable adaptability. Its balanced hydrophobic/hydrophilic character and stable cationic nature ensure it will remain relevant across multiple industries as technologies advance and new challenges emerge in surface chemistry and material science.